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Compound of Interest

Compound Name: AST 7062601

Cat. No.: B15614075 Get Quote

For Research Use Only. Not for use in humans.

Introduction
AST 7062601, also known as AST070, is a small molecule inducer of Uncoupling Protein 1

(UCP1). It serves as a valuable research tool for studying thermogenesis and uncoupled

respiration in adipocytes. AST 7062601 has been shown to strongly induce the expression of

endogenous UCP1 in primary mouse brown adipocytes.[1] The mechanism of action involves

the modulation of the A-kinase anchoring protein 1 (AKAP1) and protein kinase A (PKA)

signaling pathway. This document provides a summary of the available data on AST 7062601
and protocols for its use in in vitro studies.

Note on Recommended Treatment Duration: Based on currently available public information,

specific in vivo treatment durations and dosage regimens for AST 7062601 in animal models

have not been detailed. The information provided herein is based on in vitro studies.

Researchers should determine optimal in vivo conditions through careful dose-response and

time-course experiments.
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Parameter Value Cell Type Source

Optimal Concentration 10 µM
Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol

Chem. 2020

Onset of Action As early as 5 hours
Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol

Chem. 2020

Duration of Action At least 24 hours
Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol

Chem. 2020

Signaling Pathway
AST 7062601 modulates the AKAP1/PKA signaling pathway to induce UCP1 expression.

AKAP1 is a scaffold protein that localizes PKA to the outer mitochondrial membrane. By

influencing this interaction, AST 7062601 is thought to promote the PKA-mediated signaling

cascade that leads to the transcriptional activation of the Ucp1 gene.
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AST 7062601 Signaling Pathway

Experimental Protocols
In Vitro Ucp1 Induction in Brown Adipocytes
This protocol is adapted from the methodology described in Vergnes L, et al. J Biol Chem.

2020.
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1. Cell Culture and Differentiation:

Culture immortalized mouse brown preadipocytes in a suitable growth medium (e.g., DMEM

with 10% FBS).

Induce differentiation into mature brown adipocytes using a standard differentiation cocktail

(e.g., containing insulin, dexamethasone, and IBMX).

2. AST 7062601 Treatment:

Prepare a stock solution of AST 7062601 in a suitable solvent (e.g., DMSO).

On the day of the experiment, dilute the AST 7062601 stock solution in the cell culture

medium to the desired final concentration (optimally 10 µM).

Remove the differentiation medium from the mature adipocytes and replace it with the

medium containing AST 7062601 or vehicle control (e.g., DMSO at the same final

concentration).

Incubate the cells for the desired treatment duration (e.g., 5 to 24 hours).

3. Gene Expression Analysis (qPCR):

Following treatment, wash the cells with PBS and lyse them to extract total RNA using a

suitable RNA isolation kit.

Perform reverse transcription to synthesize cDNA.

Use the cDNA for quantitative real-time PCR (qPCR) analysis with primers specific for Ucp1

and appropriate housekeeping genes for normalization (e.g., Ppia, Psmb2).
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In Vitro Ucp1 Induction Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AST 7062601
(AST070)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614075#recommended-treatment-duration-with-
ast-7062601]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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